Cas no 59855-69-5 (4-ethoxybenzene-1-carboximidamide hydrochloride)

• Product Name: 4-ethoxybenzene-1-carboximidamide hydrochloride
• CAS No: 59855-69-5
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD14237246
• CID: 4655652
• PubChem ID: 12238507
• Update Time: 2025-05-24

4-ethoxybenzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-ethoxybenzene-1-carboximidamide hydrochloride

• MDL： MFCD14237246
• Inchi： 1S/C9H12N2O.ClH/c1-2-12-8-5-3-7(4-6-8)9(10)11;/h3-6H,2H2,1H3,(H3,10,11);1H
• InChI Key： YSBQUPLNWRIAMX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OCC)=CC=1)(N)=N.Cl

Additional information on 4-ethoxybenzene-1-carboximidamide hydrochloride

4-Ethoxybenzene-1-carboximidamide Hydrochloride: A Comprehensive Overview

The compound with CAS No 59855-69-5, commonly referred to as 4-ethoxybenzene-1-carboximidamide hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on its synthesis, characterization, and biological activity.

4-Ethoxybenzene-1-carboximidamide hydrochloride is a derivative of benzene, featuring an ethoxy group at the para position and a carboximidamide group at the ortho position. The presence of these substituents imparts distinct electronic and steric effects, making it a versatile molecule for various chemical transformations. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antitumor agents.

Recent studies have focused on the optimization of its synthesis pathway. Traditional methods often involved multi-step reactions with low yields, but modern techniques leveraging catalytic asymmetric synthesis and microwave-assisted reactions have significantly improved efficiency. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a novel approach using palladium-catalyzed coupling reactions to synthesize 4-ethoxybenzene-1-carboximidamide hydrochloride with high purity and yield.

The biological activity of 4-ethoxybenzene-1-carboximidamide hydrochloride has been a focal point of research. Preclinical studies indicate that it exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways has made it a promising candidate for anticancer therapies. A recent investigation in *Nature Communications* highlighted its potential as a selective inhibitor of the Wnt/β-catenin pathway, which is often dysregulated in various cancers.

In terms of applications, 4-ethoxybenzene-1-carboximidamide hydrochloride has found utility in both academic research and industrial settings. Its role as an intermediate in drug discovery programs underscores its importance in the pharmaceutical industry. Moreover, its stability under various reaction conditions makes it an ideal substrate for exploring novel chemical reactions and catalytic processes.

From an environmental perspective, understanding the ecological impact of 4-ethoxybenzene-1-carboximidamide hydrochloride is crucial. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic organisms. These findings are essential for ensuring sustainable practices in its production and use.

In conclusion, 4-Ethoxybenzene-1-carboximidamide Hydrochloride (CAS No 59855-69-5) stands as a pivotal compound in contemporary chemical research. Its structural versatility, coupled with advancements in synthetic techniques and biological insights, positions it as a valuable tool in drug development and materials science. As research continues to unfold, this compound is likely to contribute significantly to the advancement of medicinal chemistry and related fields.